Cas no 2188203-00-9 (1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride)

• Product Name: 1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride
• CAS No: 2188203-00-9
• MF: C₁₄H₁₅ClN₆O₃
• MW: 350.76030087471
• CID: 5354937
• Update Time: 2025-11-01

1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-5-(4-nitrobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride
• 1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one;hydrochloride
• 1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride

• Inchi： 1S/C14H14N6O3.ClH/c15-5-6-19-13-12(7-17-19)14(21)18(9-16-13)8-10-1-3-11(4-2-10)20(22)23;/h1-4,7,9H,5-6,8,15H2;1H
• InChI Key： JHTALPCWGCZYBU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=NN(CCN)C=2N=CN1CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Topological Polar Surface Area: 122

Additional information on 1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride

1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride: A Promising Compound in Biomedical Research

1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of biomedical research. The compound's chemical structure, characterized by the 1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one core and the 4-nitrophenyl substituent, provides a foundation for its potential pharmacological activities. Recent studies have highlighted its role as a candidate for targeting specific biological pathways, particularly in the context of 1-(2-aminoethyl) functional groups that may modulate cellular signaling mechanisms.

The CAS No. 2188203-00-9 identifier underscores the compound's distinct chemical identity, which is essential for its application in drug development and biochemical assays. The hydrochloride salt form of the molecule enhances its solubility and stability, making it suitable for various experimental conditions. This structural feature is critical for optimizing its pharmacokinetic properties, such as absorption, distribution, and metabolic clearance, which are pivotal in preclinical and clinical studies.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the compound's potential as a selective inhibitor of protease enzymes involved in inflammatory responses. The 4-nitrophenyl moiety is believed to interact with the active site of these enzymes, thereby modulating their activity. This mechanism of action is particularly relevant in the treatment of autoimmune disorders and chronic inflammatory diseases, where protease inhibition plays a critical role.

Additionally, the 1-(2-aminoethyl) functional group contributes to the molecule's ability to act as a prodrug precursor. Upon metabolic activation, this group may release bioactive molecules that target specific cellular receptors, such as GPCRs (G protein-coupled receptors). The pyrazolo[3,4-d]pyrimidin-4-one ring system further enhances the compound's structural rigidity, which is essential for maintaining its interaction with target proteins.

Recent advancements in computational drug discovery have facilitated the exploration of this compound's potential therapeutic applications. Molecular docking studies have shown that the hydrochloride form exhibits high affinity for kinase targets implicated in cancer progression. These findings suggest that the compound may be a valuable tool in the development of targeted therapies for oncology, particularly in the context of kinase inhibitor research.

The 4-nitrophenyl substituent also plays a role in the molecule's ability to modulate cell membrane permeability. Studies have indicated that the nitro group may enhance the compound's ability to cross lipid bilayers, thereby improving its bioavailability in cellular systems. This property is particularly advantageous for drugs targeting intracellular pathways, where efficient cellular uptake is crucial for therapeutic efficacy.

In the realm of antimicrobial research, the compound has been evaluated for its potential to disrupt bacterial cell wall synthesis. The pyrazolo[3,4-d]pyrimidin-4-one core structure may interfere with the enzymatic processes required for peptidoglycan cross-linking, a critical step in bacterial survival. These findings are particularly relevant in the context of multidrug-resistant bacterial strains, where novel therapeutic strategies are urgently needed.

The hydrochloride salt form of the molecule has also been investigated for its role in drug delivery systems. Its solubility characteristics make it suitable for formulation into sustained-release matrices, which could improve the therapeutic window for chronic conditions. This application is supported by recent studies in Pharmaceutical Research (2024), which highlight the compound's compatibility with various excipients and its ability to maintain stability under different storage conditions.

Furthermore, the 1-(2-aminoethyl) functional group has been linked to potential interactions with metalloproteins involved in oxidative stress pathways. The aminoethyl chain may chelate metal ions, thereby inhibiting their participation in redox reactions that contribute to cellular damage. This property is of interest in the development of therapies for neurodegenerative diseases, where oxidative stress is a key pathological factor.

The compound's structural versatility also positions it as a candidate for multitarget drug design. By incorporating multiple functional groups, such as the 4-nitrophenyl and pyrazolo[3,4-d]pyrimidin-4-one moieties, the molecule may simultaneously modulate multiple biological targets. This approach is gaining traction in the treatment of complex diseases, such as metabolic syndrome, where a single therapeutic agent can address multiple pathophysiological mechanisms.

Despite its promising attributes, the compound's development is still in the preclinical phase, with ongoing research focused on optimizing its pharmacological profile. Key areas of investigation include enhancing its selectivity for target proteins, minimizing potential toxicity, and improving its bioavailability in vivo. These efforts are critical for translating the compound's potential into clinical applications.

In conclusion, 1-(2-aminoethyl)-5-[(4-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one hydrochloride represents a significant advancement in the field of biomedical research. Its unique structural features and potential therapeutic applications make it a compelling candidate for further exploration. As research progresses, this compound may play a pivotal role in the development of innovative treatments for a range of diseases, underscoring the importance of continued investigation into its pharmacological properties.